1-(2-Methoxy-1,3-thiazol-5-yl)ethanone

• CAS RN: 885229-40-3
• Molecular Formula: C6H7NO2S
• Molecular Weight: 157.19 g/mol
• IUPAC Name: 1-(2-methoxy-1,3-thiazol-5-yl)ethanone
• InChI: InChI=1S/C6H7NO2S/c1-4(8)5-3-7-6(9-2)10-5/h3H,1-2H3
• InChI Key: IMRWWVBKYRVNSG-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CN=C(S1)OC

Description

“1-(2-Methoxy-1,3-thiazol-5-yl)ethanone” is a compound that contains a thiazole ring. Thiazole is a heterocyclic organic compound which has a five-membered ring containing three carbon, one sulfur, and one nitrogen atoms. Thiazoles are found in many potent biologically active compounds, such as sulfathiazole (antimicrobial drug), Ritonavir (antiretroviral drug), Abafungin (antifungal drug), Bleomycine, and Tiazofurin (antineoplastic drug).

Molecular Structure Analysis

The thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom for completing the needs of 6π electrons to satisfy Hückel’s rule. The aromaticity is estimated by the chemical shift of the ring proton (between 7.27 and 8.77 ppm), and the calculated π-electron density shows that the C-5 atom can undergo electrophilic substitution and the C-2 atom for the nucleophilic substitution.

Future Directions

The future directions for research on “1-(2-Methoxy-1,3-thiazol-5-yl)ethanone” and related compounds could involve further exploration of their synthesis, chemical reactions, mechanisms of action, and biological activities. This could lead to the development of new drugs with lesser side effects.

Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

The following compound was prepared using trifluoroethanol according to the procedure used in preparing compound 192: 1-[2-(2,2,2-trifluoroethoxy)-1,3-thiazol-5-yl]ethanone (compound 204)